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Compound of Interest

Compound Name: Cl-C6-PEG4-O-CH2COOH

Cat. No.: B2586481 Get Quote

In-depth Technical Guide: Cl-C6-PEG4-O-
CH2COOH
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides the molecular formula and molecular weight of the chemical

compound Cl-C6-PEG4-O-CH2COOH.

Core Data Presentation
The fundamental properties of Cl-C6-PEG4-O-CH2COOH are summarized in the table below.

Property Value Source

Molecular Formula C16H31ClO7 [1]

Average Molecular Weight 370.87 g/mol [2][3]

Monoisotopic Molecular

Weight
370.1758310 Da [1]

Chemical Structure and Identification
IUPAC Name: 2-[2-[2-[2-[2-(6-chlorohexoxy)ethoxy]ethoxy]ethoxy]ethoxy]acetic acid[1].
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Synonyms: PROTAC Linker 4, 21-Chloro-3,6,9,12,15-pentaoxahenicosan-1-oic acid.

Chemical Structure Visualization:

Cl CH2 CH2 CH2 CH2 CH2 CH2 O CH2 CH2 O CH2 CH2 O CH2 CH2 O CH2 COOH

Click to download full resolution via product page

Caption: Chemical structure of Cl-C6-PEG4-O-CH2COOH.

Experimental Protocols and Signaling Pathways
The determination of a molecule's formula and molecular weight are fundamental chemical

characterizations. These values are typically determined using techniques such as mass

spectrometry and elemental analysis upon synthesis of the compound. As such, a detailed

experimental protocol in the context of a biological assay or a signaling pathway is not

applicable to defining these intrinsic properties.

Cl-C6-PEG4-O-CH2COOH is a pegylated PROTAC (Proteolysis Targeting Chimera) linker

used in the synthesis of chloroalkanes (HaloPROTACs). Its function is to connect a ligand for

an E3 ubiquitin ligase and a ligand for a target protein within a PROTAC molecule. Therefore,

while the final PROTAC molecule would be studied in the context of signaling pathways related

to protein degradation, the linker itself does not have an independent signaling pathway to

diagram.

The logical relationship for the use of this compound is in the assembly of a PROTAC.
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Caption: Use of Cl-C6-PEG4-O-CH2COOH in PROTAC synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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